Cas no 2137725-87-0 (3-Pyrrolidinecarboxylic acid, 3-(3-fluoro-4-methoxyphenyl)-, methyl ester)
3-Pyrrolidinecarboxylic acid, 3-(3-fluoro-4-methoxyphenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinecarboxylic acid, 3-(3-fluoro-4-methoxyphenyl)-, methyl ester
-
- Inchi: 1S/C13H16FNO3/c1-17-11-4-3-9(7-10(11)14)13(12(16)18-2)5-6-15-8-13/h3-4,7,15H,5-6,8H2,1-2H3
- InChI Key: MUEYVNLBUKCYRL-UHFFFAOYSA-N
- SMILES: N1CCC(C2=CC=C(OC)C(F)=C2)(C(OC)=O)C1
3-Pyrrolidinecarboxylic acid, 3-(3-fluoro-4-methoxyphenyl)-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-376438-0.05g |
methyl 3-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate |
2137725-87-0 | 0.05g |
$1247.0 | 2023-03-02 | ||
| Enamine | EN300-376438-0.1g |
methyl 3-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate |
2137725-87-0 | 0.1g |
$1307.0 | 2023-03-02 | ||
| Enamine | EN300-376438-0.25g |
methyl 3-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate |
2137725-87-0 | 0.25g |
$1366.0 | 2023-03-02 | ||
| Enamine | EN300-376438-0.5g |
methyl 3-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate |
2137725-87-0 | 0.5g |
$1426.0 | 2023-03-02 | ||
| Enamine | EN300-376438-1.0g |
methyl 3-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate |
2137725-87-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-376438-2.5g |
methyl 3-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate |
2137725-87-0 | 2.5g |
$2912.0 | 2023-03-02 | ||
| Enamine | EN300-376438-5.0g |
methyl 3-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate |
2137725-87-0 | 5.0g |
$4309.0 | 2023-03-02 | ||
| Enamine | EN300-376438-10.0g |
methyl 3-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate |
2137725-87-0 | 10.0g |
$6390.0 | 2023-03-02 |
3-Pyrrolidinecarboxylic acid, 3-(3-fluoro-4-methoxyphenyl)-, methyl ester Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 3-Pyrrolidinecarboxylic acid, 3-(3-fluoro-4-methoxyphenyl)-, methyl ester
Comprehensive Overview of 3-Pyrrolidinecarboxylic acid, 3-(3-fluoro-4-methoxyphenyl)-, methyl ester (CAS No. 2137725-87-0)
The compound 3-Pyrrolidinecarboxylic acid, 3-(3-fluoro-4-methoxyphenyl)-, methyl ester (CAS No. 2137725-87-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyrrolidine core and fluoro-methoxyphenyl substituent, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting neurological and inflammatory pathways.
In recent years, the demand for fluorinated pyrrolidine derivatives has surged due to their enhanced metabolic stability and bioavailability. This compound's methyl ester group further improves its solubility, making it a versatile building block for medicinal chemistry. As the pharmaceutical industry shifts toward personalized medicine, molecules like 3-Pyrrolidinecarboxylic acid, 3-(3-fluoro-4-methoxyphenyl)-, methyl ester are being investigated for their role in developing targeted therapies for conditions such as Parkinson's disease and chronic pain.
The synthesis of CAS No. 2137725-87-0 typically involves multi-step organic reactions, including pyrrolidine ring formation and esterification. Advanced techniques like microwave-assisted synthesis and catalytic fluorination have been employed to optimize yield and purity. These methods align with the growing trend of green chemistry, addressing concerns about environmental sustainability in chemical production.
Analytical characterization of this compound relies on state-of-the-art instrumentation such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These techniques ensure compliance with stringent regulatory standards for pharmaceutical intermediates. The fluoro-methoxy moiety in its structure has been a focal point for structure-activity relationship (SAR) studies, as halogenated aromatic systems often enhance receptor binding affinity.
From a commercial perspective, 3-Pyrrolidinecarboxylic acid derivatives are witnessing increased market demand, driven by their applications in small molecule drug development. Patent landscapes reveal growing intellectual property activity around similar structures, particularly in oncology and CNS disorder research. The compound's CAS No. 2137725-87-0 serves as a key reference for researchers navigating this competitive field.
Emerging computational approaches, including molecular docking and AI-driven drug design, are being applied to predict the biological activity of this molecule. These technologies accelerate the identification of potential therapeutic targets while reducing laboratory screening costs. The pyrrolidine scaffold in particular has shown promise in modulating protein-protein interactions, a hot topic in modern drug discovery.
Stability studies indicate that proper storage conditions (typically -20°C under inert atmosphere) maintain the integrity of 3-(3-fluoro-4-methoxyphenyl)-pyrrolidine-3-carboxylate. This information is crucial for pharmaceutical manufacturers requiring long-term storage of intermediates. The compound's lipophilicity parameters (calculated logP) suggest favorable blood-brain barrier penetration, explaining research interest in neurological applications.
Quality control protocols for CAS 2137725-87-0 emphasize the importance of controlling enantiomeric purity, as stereochemistry significantly impacts biological activity. Chiral separation techniques such as HPLC with chiral columns are routinely employed. This attention to detail reflects the pharmaceutical industry's increasing focus on stereoselective synthesis for improved drug efficacy and safety profiles.
The global market for fluorinated pharmaceutical intermediates is projected to grow substantially, with 3-Pyrrolidinecarboxylic acid, 3-(3-fluoro-4-methoxyphenyl)-, methyl ester positioned as a valuable contributor. Its applications extend beyond human medicine into veterinary pharmaceuticals and crop protection agents, demonstrating remarkable versatility. Ongoing research continues to uncover new potential for this molecular scaffold in addressing unmet medical needs.
2137725-87-0 (3-Pyrrolidinecarboxylic acid, 3-(3-fluoro-4-methoxyphenyl)-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)